Cas no 1247996-49-1 (Benzenemethanesulfonyl chloride, α-methyl-4-propyl-)

• Product Name: Benzenemethanesulfonyl chloride, α-methyl-4-propyl-
• CAS No: 1247996-49-1
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5206806
• Update Time: 2023-08-26

Benzenemethanesulfonyl chloride, α-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-(4-Propylphenyl)ethane-1-sulfonyl chloride
• Benzenemethanesulfonyl chloride, α-methyl-4-propyl-

• Inchi： 1S/C11H15ClO2S/c1-3-4-10-5-7-11(8-6-10)9(2)15(12,13)14/h5-9H,3-4H2,1-2H3
• InChI Key： WMPBMAOMBJQNSD-UHFFFAOYSA-N
• SMILES： ClS(C(C)C1C=CC(=CC=1)CCC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5